Cas no 1216647-67-4 ([5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid)

• Product Name: [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
• CAS No: 1216647-67-4
• MF: C₁₂H₁₁N₃O₈
• MW: 325.231043100357
• CID: 4686634
• Update Time: 2025-05-20

[5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
• 2-(5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)acetic acid
• SBB055133
• 2-[5-(4,5-dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazolin-3-yl]acetic acid

• MDL： MFCD09991816
• Inchi： 1S/C12H11N3O8/c1-21-8-3-6(7(15(19)20)4-9(8)22-2)11-13-14(5-10(16)17)12(18)23-11/h3-4H,5H2,1-2H3,(H,16,17)
• InChI Key： VMAZEJRPISAKIP-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)O)N=C1C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 531
• Topological Polar Surface Area: 144

Additional information on [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid

Comprehensive Guide to [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid (CAS No. 1216647-67-4)

[5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid (CAS No. 1216647-67-4) is a specialized organic compound with a unique molecular structure that combines an oxadiazole ring with a nitrophenyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of bioactive compounds and functional materials.

The molecular formula of [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid is C₁₂H₁₁N₃O₇, with a molecular weight of 309.24 g/mol. Its structure features a 1,3,4-oxadiazole core, which is known for its stability and versatility in chemical reactions. The presence of dimethoxy and nitro groups on the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound is typically a yellow to orange crystalline powder under standard conditions, with moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

One of the most intriguing aspects of CAS No. 1216647-67-4 is its potential in drug discovery. The oxadiazole moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting infectious diseases and cancer. Recent studies have explored its derivatives as potential enzyme inhibitors, with promising results in in vitro assays. For example, researchers are investigating its role in modulating kinase activity, which could lead to new treatments for inflammatory disorders and metabolic diseases.

In addition to pharmaceutical applications, [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid has shown promise in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. The nitro group contributes to its electron-withdrawing characteristics, which are essential for designing charge-transfer materials. This aligns with the growing demand for sustainable energy solutions, a hot topic in today's scientific community.

The synthesis of CAS No. 1216647-67-4 typically involves multi-step organic reactions, starting from commercially available precursors like 2-nitro-4,5-dimethoxybenzoic acid. Key steps include cyclization to form the oxadiazole ring and subsequent acetylation to introduce the acetic acid moiety. Researchers have optimized these procedures to achieve high yields and purity, making the compound accessible for further studies. Its stability under ambient conditions also facilitates storage and handling in laboratory settings.

From a commercial perspective, the demand for [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid is steadily increasing, particularly among contract research organizations (CROs) and pharmaceutical companies. Suppliers often highlight its high purity (≥98%) and consistent batch-to-batch quality, which are critical for reproducible research. Pricing varies depending on quantity and supplier, but it generally falls within the range of other specialized fine chemicals.

For researchers working with CAS No. 1216647-67-4, proper safety protocols should always be followed. While not classified as hazardous under standard regulations, it's recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling the compound. Standard chemical storage practices—keeping it in a cool, dry place away from direct sunlight—will ensure its long-term stability.

The future outlook for [5-(4,5-Dimethoxy-2-nitrophenyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid appears promising. With ongoing research into its biological activities and material properties, new applications are likely to emerge. The compound's versatility makes it particularly valuable in the current scientific landscape, where multi-functional molecules are increasingly sought after. As synthetic methodologies continue to advance, we can expect more efficient routes to its production and novel derivatives with enhanced properties.

For those seeking additional information about CAS No. 1216647-67-4, numerous scientific databases and patent literature contain detailed studies. Key resources include Reaxys, SciFinder, and PubMed, where researchers have published findings related to its synthesis and applications. The compound's unique structure ensures it will remain a subject of interest in both academic and industrial research for years to come.